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Compound of Interest

Compound Name: C1-Bodipy-C12

Cat. No.: B10773952

For Researchers, Scientists, and Drug Development Professionals

Abstract

C1-Bodipy-C12, scientifically known as 4,4-difluoro-5,7-dimethyl-4-bora-3a,4a-diaza-s-
indacene-3-dodecanoic acid, is a lipophilic fluorescent dye widely utilized in biological research
to study lipid metabolism and trafficking. Its unique spectral properties, including high quantum
yield and sharp emission peaks, make it an invaluable tool for visualizing lipids in live and fixed
cells. This technical guide provides a comprehensive overview of the solubility characteristics
and preparation methods for C1-Bodipy-C12, including a detailed, albeit exemplar, synthesis
protocol based on established BODIPY chemistry.

Solubility of C1-Bodipy-C12

The solubility of C1-Bodipy-C12 is a critical factor for its effective use in experimental settings.
Due to its hydrophobic dodecanoic acid chain and the lipophilic nature of the BODIPY core, C1-
Bodipy-C12 exhibits poor solubility in aqueous solutions.

Key Solubility Data:
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Solvent Concentration Observations Citation
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) stock solution in an
media) ]
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Preparation of C1-Bodipy-C12 Solutions

The preparation of C1-Bodipy-C12 for experimental use typically involves two stages: the
creation of a concentrated stock solution in an organic solvent, followed by dilution to a working
concentration in an aqueous medium.

Experimental Protocol: Preparation of a 10 mM Stock
Solution in DMSO

Materials:

C1-Bodipy-C12 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Vortex mixer

Pipettes
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Procedure:

Weigh out 1 mg of C1-Bodipy-C12 powder and place it in a microcentrifuge tube.

Add 247 uL of anhydrous DMSO to the tube.[1]

Vortex the mixture thoroughly until the powder is completely dissolved. For higher
concentrations, sonication may be necessary.

Store the 10 mM stock solution at -20°C or -80°C, protected from light, to prevent
degradation.

Experimental Protocol: Preparation of a 10 yM Working
Solution

Materials:

10 mM C1-Bodipy-C12 stock solution in DMSO

Phosphate-Buffered Saline (PBS) or serum-free cell culture medium

Microcentrifuge tubes

Pipettes

Procedure:

Thaw the 10 mM stock solution of C1-Bodipy-C12.
» In a new microcentrifuge tube, pipette the desired volume of PBS or cell culture medium.

» Add the appropriate volume of the 10 mM stock solution to achieve a final concentration of
10 pM (a 1:1000 dilution). For example, add 1 pL of the stock solution to 999 pL of buffer.

» Vortex the working solution gently to ensure it is well mixed.

¢ Use the working solution immediately for your experiment. It is recommended to prepare
fresh working solutions for each experiment to ensure optimal performance.
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Chemical Synthesis of C1-Bodipy-C12

The synthesis of C1-Bodipy-C12, while not commonly performed in a non-specialist laboratory,
follows the general principles of BODIPY dye synthesis. This involves a three-step process:
acid-catalyzed condensation of a pyrrole with an aldehyde- or acid chloride-bearing precursor,
followed by oxidation and subsequent complexation with a boron source.

The following is a representative, detailed protocol for the synthesis of a similar carboxy-
functionalized BODIPY, adapted to yield C1-Bodipy-C12.

Exemplar Synthetic Pathway
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Step 1: Condensation

(2,4-dimethylpyrr0le) (12-(chIoroformyl)dodecanoic acia

Dipyrromethane
intermediate

DDQ
DCM, rt, 50 min

Step 2: Oxidation

Dipyrromethene

intermediate

1. Triethylamine
2. BF3.0Et2
DCM, 1t, 2h

Step 3: Boron Complexation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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